Cas no 161468-13-9 (2-fluoro-1-(1H-imidazol-1-yl)-Ethanone)
161468-13-9 structure
Product Name:2-fluoro-1-(1H-imidazol-1-yl)-Ethanone
CAS No:161468-13-9
MF:C5H5FN2O
MW:128.104404211044
CID:109761
PubChem ID:45080706
Update Time:2025-04-18
2-fluoro-1-(1H-imidazol-1-yl)-Ethanone Chemical and Physical Properties
Names and Identifiers
-
- 2-fluoro-1-(1H-imidazol-1-yl)-Ethanone
- Ethanone,2-fluoro-1-(1H-imidazol-1-yl)-
- 1H-Imidazole, 1-(fluoroacetyl)- (9CI)
- SCHEMBL8283346
- 2-fluoro-1-imidazol-1-ylethanone
- 2-Fluoro-1-(1H-imidazol-1-yl)ethanone
- Ethanone, 2-fluoro-1-(1H-imidazol-1-yl)-
- 161468-13-9
-
- Inchi: 1S/C5H5FN2O/c6-3-5(9)8-2-1-7-4-8/h1-2,4H,3H2
- InChI Key: PJCUKBXLMDOFSW-UHFFFAOYSA-N
- SMILES: FCC(N1C=NC=C1)=O
Computed Properties
- Exact Mass: 128.03865
- Monoisotopic Mass: 128.03859095g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 118
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 34.9Ų
Experimental Properties
- PSA: 34.89
2-fluoro-1-(1H-imidazol-1-yl)-Ethanone Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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